sodium 5-hydroxy-2-methylpentanoate
Overview
Description
Sodium 5-hydroxy-2-methylpentanoate (HMP) is a naturally occurring compound found in many foods and beverages. It is a derivative of the amino acid leucine and is produced in the body through the breakdown of leucine. HMP has been studied for its potential health benefits, and it has been identified as a potentially useful compound for laboratory experiments.
Scientific Research Applications
Sodium 5-hydroxy-2-methylpentanoate has been studied for its potential health benefits. It has been identified as a potential therapeutic agent for the treatment of metabolic disorders such as diabetes, obesity, and hyperlipidemia. In addition, it has been studied for its potential to protect against oxidative stress and inflammation. Furthermore, sodium 5-hydroxy-2-methylpentanoate has been studied for its potential to modulate the immune system and regulate gene expression.
Mechanism of Action
The mechanism of action of sodium 5-hydroxy-2-methylpentanoate is not fully understood. However, it is believed to act as an inhibitor of the enzyme leucine aminopeptidase, which is responsible for the breakdown of leucine. This inhibition of leucine breakdown may lead to increased levels of leucine in the body, which could potentially lead to various health benefits.
Biochemical and Physiological Effects
Sodium 5-hydroxy-2-methylpentanoate has been studied for its potential to modulate the activity of various enzymes, hormones, and neurotransmitters. Studies have shown that sodium 5-hydroxy-2-methylpentanoate can increase levels of insulin, glucagon, and glucagon-like peptide-1, which are hormones involved in the regulation of blood sugar levels. In addition, sodium 5-hydroxy-2-methylpentanoate has been shown to increase levels of serotonin and GABA, which are neurotransmitters involved in the regulation of mood and anxiety.
Advantages and Limitations for Lab Experiments
The advantages of using sodium 5-hydroxy-2-methylpentanoate in laboratory experiments include its low cost, availability, and ease of synthesis. However, there are some limitations to using sodium 5-hydroxy-2-methylpentanoate in experiments. For example, sodium 5-hydroxy-2-methylpentanoate is not stable in solution and can degrade over time. In addition, sodium 5-hydroxy-2-methylpentanoate is not very soluble in water, which can make it difficult to dissolve in aqueous solutions.
Future Directions
The potential of sodium 5-hydroxy-2-methylpentanoate as a therapeutic agent is still being explored. Future research may focus on the development of new methods for synthesizing sodium 5-hydroxy-2-methylpentanoate, as well as methods for stabilizing it in solution. In addition, future research may focus on exploring the potential of sodium 5-hydroxy-2-methylpentanoate to modulate the activity of various enzymes, hormones, and neurotransmitters. Finally, research may focus on exploring the potential of sodium 5-hydroxy-2-methylpentanoate to protect against oxidative stress and inflammation.
Synthesis Methods
Sodium 5-hydroxy-2-methylpentanoate can be synthesized from leucine, which is an essential amino acid found in many foods. The synthesis method involves the reaction of leucine with sodium hydroxide to form sodium 5-hydroxy-2-methylpentanoate. This reaction is typically carried out in aqueous solution at a temperature of around 100°C. The reaction yields a white crystalline solid that is soluble in water and has a pH of around 7.
properties
| { "Design of the Synthesis Pathway": "The synthesis of sodium 5-hydroxy-2-methylpentanoate can be achieved through the esterification of 5-hydroxy-2-methylpentanoic acid with sodium hydroxide.", "Starting Materials": [ "5-hydroxy-2-methylpentanoic acid", "Sodium hydroxide", "Methanol", "Sodium chloride" ], "Reaction": [ "Dissolve 5-hydroxy-2-methylpentanoic acid in methanol", "Add sodium hydroxide to the solution and stir for several hours", "Heat the mixture under reflux for several hours", "Cool the mixture and add sodium chloride to precipitate the product", "Filter the product and wash with cold methanol", "Dry the product under vacuum to obtain sodium 5-hydroxy-2-methylpentanoate" ] } | |
CAS RN |
2742653-26-3 |
Molecular Formula |
C6H11NaO3 |
Molecular Weight |
154.1 |
Purity |
95 |
Origin of Product |
United States |
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